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Compound of Interest

Compound Name: Hexafluoroethane

Cat. No.: B1207929

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of hexafluoroethane (CzFs), also
known as R-116, for its use as a refrigerant gas in cryogenic systems. This document outlines
its physicochemical properties, safety protocols, and potential applications in research and
drug development, offering a comparison with traditional cryogens.

Introduction to Hexafluoroethane as a Cryogen

Hexafluoroethane is a synthetic, non-flammable, and colorless gas.[1][2] It is chemically inert
and thermally stable, making it a candidate for various low-temperature applications.[3]
Traditionally used in the semiconductor industry for plasma etching and in refrigerant blends, its
properties suggest potential for specialized cryogenic applications where precise temperature
control and chemical inertness are paramount.[1][3]

Physicochemical Properties

Understanding the physical and chemical properties of hexafluoroethane is crucial for its
effective and safe use in cryogenic systems.
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Property

Value

Chemical Formula

C2Fs

Molecular Weight 138.01 g/mol [2]
Boiling Point -78.2 °C (-108.8 °F)[1]
Melting Point -100.6 °C (-149.1 °F)[1]

Critical Temperature

19.7 °C (67.5 °F)

Critical Pressure

30.39 bar

Vapor Density

4.823 (air = 1)[1]

Solubility in Water

Negligibly soluble[1]

Ozone Depletion Potential (ODP)

0[1]

Global Warming Potential (GWP)

9200 (over 100 years)[1]

Health and Safety Considerations

Hexafluoroethane is considered relatively non-toxic; however, it is an asphyxiant in high

concentrations.[2] Its high vapor density means it can accumulate in low-lying areas, displacing

oxygen.

Safety Precautions:

e Ventilation: Always use in a well-ventilated area.

o Oxygen Monitoring: In enclosed spaces, continuous oxygen monitoring is essential.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including cryogenic gloves

and safety goggles, when handling liquefied hexafluoroethane to prevent frostbite.

o Storage: Store cylinders in a cool, dry, and well-ventilated area away from direct sunlight and

heat sources. Cylinders should be secured to prevent falling.

Hexafluoroethane in Cryogenic Applications
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While not a direct replacement for liquid nitrogen in all applications due to its higher boiling
point, hexafluoroethane offers advantages in specific scenarios, particularly in mixed
refrigerant systems for achieving ultra-low temperatures. It is a component in refrigerant blends
such as R508A (61% C:zFe) and R508B (54% C:zFe).[1]

Potential Applications in Research and Drug
Development:

o Controlled-Rate Freezing: The thermodynamic properties of hexafluoroethane could allow
for precise control of cooling rates in specialized cryopreservation protocols.

e Cryogenic Grinding: Its inert nature makes it suitable for the cryogenic grinding of sensitive
pharmaceutical compounds where reactions with the refrigerant must be avoided.

o Closed-Loop Cooling Systems: Can be used as a primary refrigerant in closed-loop systems
for cooling analytical instrumentation or for long-term, stable storage of biological samples.

Experimental Protocols

The following are generalized protocols that can be adapted for the use of hexafluoroethane
in specific cryogenic applications.

Protocol for Controlled-Rate Freezing of Biological
Samples

This protocol outlines a conceptual procedure for using a hexafluoroethane-based cooling
system for the cryopreservation of cell lines.

Materials:

Cryopreservation vials containing cell suspension in a suitable cryoprotectant medium.

A programmable controlled-rate freezer compatible with hexafluoroethane.

Hexafluoroethane (refrigerant grade).

Personal protective equipment (cryogenic gloves, safety glasses).
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Procedure:

Preparation: Pre-cool the controlled-rate freezer to 4°C.
o Sample Loading: Place the cryopreservation vials into the freezer chamber.

e Initiation of Cooling Cycle: Start the pre-programmed cooling protocol. The system will
circulate hexafluoroethane to control the temperature decrease. A typical cooling rate for
many cell lines is -1°C per minute.

e Freezing: Once the temperature reaches approximately -80°C, the rate of cooling can be
increased.

o Final Storage: After the protocol is complete, transfer the vials to a long-term storage
solution, such as a liquid nitrogen vapor phase freezer.

Visualizations
Logical Workflow for Cryogen Selection

The following diagram illustrates a decision-making workflow for selecting an appropriate
cryogen for a specific application in a research or pharmaceutical setting.
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Caption: A logical workflow for selecting a suitable cryogen based on application requirements.
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Experimental Workflow for Cryopreservation

This diagram outlines the general steps involved in a cryopreservation experiment, which can
be adapted for a hexafluoroethane-based cooling system.
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Caption: A typical experimental workflow for the cryopreservation of cell lines.

Conclusion

Hexafluoroethane presents itself as a specialized refrigerant for certain cryogenic applications
where its chemical inertness and specific thermodynamic properties are advantageous. While
its high Global Warming Potential necessitates responsible use and containment, it can be a
valuable tool in a researcher's arsenal for achieving precise low-temperature conditions.
Further research into its performance in specific cryogenic applications is warranted to fully
explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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